Cas no 1869381-60-1 (3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid)
3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
- 1869381-60-1
- EN300-3161054
- 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
-
- MDL: MFCD32127596
- Inchi: 1S/C10H14F3NO3/c1-9(2)4-3-5-14(6(9)7(15)16)8(17)10(11,12)13/h6H,3-5H2,1-2H3,(H,15,16)
- InChI Key: IBRYOXDSBNQHSM-UHFFFAOYSA-N
- SMILES: FC(C(N1CCCC(C)(C)C1C(=O)O)=O)(F)F
Computed Properties
- Exact Mass: 253.09257779g/mol
- Monoisotopic Mass: 253.09257779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.6Ų
3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3161054-1g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 1g |
$884.0 | 2023-09-05 | ||
| Enamine | EN300-3161054-5g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 5g |
$2566.0 | 2023-09-05 | ||
| Enamine | EN300-3161054-10g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 10g |
$3807.0 | 2023-09-05 | ||
| Enamine | EN300-3161054-0.05g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 95.0% | 0.05g |
$744.0 | 2025-03-19 | |
| Enamine | EN300-3161054-0.1g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 95.0% | 0.1g |
$779.0 | 2025-03-19 | |
| Enamine | EN300-3161054-0.25g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 95.0% | 0.25g |
$814.0 | 2025-03-19 | |
| Enamine | EN300-3161054-0.5g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 95.0% | 0.5g |
$849.0 | 2025-03-19 | |
| Enamine | EN300-3161054-1.0g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 95.0% | 1.0g |
$884.0 | 2025-03-19 | |
| Enamine | EN300-3161054-2.5g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 95.0% | 2.5g |
$1735.0 | 2025-03-19 | |
| Enamine | EN300-3161054-5.0g |
3,3-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid |
1869381-60-1 | 95.0% | 5.0g |
$2566.0 | 2025-03-19 |
3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
Professional Introduction to 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic Acid (CAS No. 1869381-60-1)
3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid, with the CAS number 1869381-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperidine derivatives, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular structure of 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid incorporates a trifluoroacetyl group, which is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature is particularly crucial in the development of small-molecule drugs, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. The presence of both dimethyl and trifluoroacetyl substituents contributes to the compound's versatility, allowing for further functionalization and modification to tailor its properties for specific applications.
In recent years, there has been a growing interest in the exploration of piperidine derivatives as pharmacophores in drug discovery. Piperidine scaffolds are widely recognized for their role in several clinically approved drugs due to their favorable pharmacokinetic and pharmacodynamic properties. The introduction of fluorine atoms into the molecular structure, as seen in 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid, further enhances its potential as a building block for novel therapeutics. Fluorine atoms can modulate lipophilicity, improve binding interactions with biological targets, and influence metabolic pathways, making them indispensable in modern drug design.
Current research in the field of medicinal chemistry has highlighted the importance of fluorinated piperidine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that compounds incorporating trifluoroacetyl groups exhibit improved bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. This has led to increased efforts in synthesizing and characterizing new derivatives of 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid with the aim of developing next-generation pharmaceuticals.
The synthesis of 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.
The applications of 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid extend beyond academic research; it serves as a key intermediate in the industrial production of various pharmaceuticals. Its structural features make it an excellent candidate for further derivatization into more complex molecules with targeted biological activities. For example, researchers have explored its potential in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The trifluoroacetyl group provides a handle for conjugation with other functional groups, enabling the creation of highly specific inhibitors.
In addition to its role in drug development, 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid has been investigated for its utility in material science applications. Fluorinated piperidine derivatives are known to exhibit unique electronic properties due to the presence of fluorine atoms, which can influence charge transport and energy levels. This has sparked interest in exploring these compounds as components in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells.
The safety profile of 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, mutagenicity, and carcinogenicity to ensure that it meets regulatory standards for pharmaceutical use. The compound has demonstrated acceptable safety margins at relevant exposure levels, reinforcing its potential as a viable candidate for further development.
The future prospects for 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic solutions.
In conclusion, 3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 1869381-60-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug synthesis underscores its importance in addressing various medical conditions. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly vital role in the development of innovative therapies.
1869381-60-1 (3,3-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)